Cas no 2138179-13-0 (2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide)

• Product Name: 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide
• CAS No: 2138179-13-0
• MF: C₈H₁₈N₂O₄S₂
• MW: 270.369519710541
• CID: 5279339
• Update Time: 2025-05-21

2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide

• Inchi： 1S/C8H18N2O4S2/c1-2-16(13,14)10-5-6-15(11,12)8(7-10)3-4-9/h8H,2-7,9H2,1H3
• InChI Key： YDTLUALBNLAXEG-UHFFFAOYSA-N
• SMILES： N1(S(CC)(=O)=O)CCS(=O)(=O)C(CCN)C1

Additional information on 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide

Introduction to 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide (CAS No. 2138179-13-0)

2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide, identified by the CAS number 2138179-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiomorpholine class, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of an ethylsulfonyl group and a dioxolane ring system in its molecular structure imparts unique chemical properties that make it a subject of intense research interest.

The molecular structure of 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide can be described as a thiomorpholine backbone substituted with an ethylsulfonyl group at the 4-position and a dioxolane ring at the 1,1-position. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design. The thiomorpholine ring itself is known for its ability to form stable hydrogen bonds and metal coordination complexes, making it a valuable scaffold in medicinal chemistry.

In recent years, there has been a growing interest in thiomorpholine derivatives due to their demonstrated efficacy in various pharmacological contexts. The ethylsulfonyl group in this compound likely contributes to its bioactivity by enhancing solubility and improving binding affinity to biological targets. Additionally, the dioxolane ring may provide stability against metabolic degradation, increasing the compound's pharmacological half-life.

One of the most compelling aspects of 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide is its potential application in the development of novel therapeutic agents. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Such enzymes are often implicated in chronic diseases such as arthritis and cancer, making this compound a promising candidate for further investigation.

Recent studies have also explored the role of thiomorpholine derivatives in modulating neurotransmitter systems. The structural features of 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide suggest that it may interact with receptors associated with pain perception and mood regulation. This opens up possibilities for its use in treating conditions such as neuropathic pain and depression.

The synthesis of 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethylsulfonyl group and the formation of the dioxolane ring are critical steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In terms of pharmacokinetic properties, 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide exhibits interesting characteristics that make it an attractive candidate for drug development. Preliminary data suggest that it has good oral bioavailability and moderate metabolic stability. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in agrochemical formulations where it may serve as an intermediate in the synthesis of pesticides and herbicides. The unique chemical properties of 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide make it a versatile building block for various chemical applications.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical entities like 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide. The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process by allowing researchers to rapidly assess the potential bioactivity of new compounds. This approach has already led to several promising candidates entering clinical trials.

The future prospects for 2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1,1-dioxide are bright given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion,2-Thiomorpholineethanamine, 4-(ethylsulfonyl)-, 1, dioxide (CAS No.2138179-13-0) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health and industrial applications. Its multifaceted utility underscores the importance of continued research in this field.